Cas no 73510-54-0 (1,4-Butanediol,2-(1,3-benzodioxol-5-ylmethyl)-3-[(3,4,5-trimethoxyphenyl)methyl]-,[R-(R*,S*)]- (9CI))

• Product Name: 1,4-Butanediol,2-(1,3-benzodioxol-5-ylmethyl)-3-[(3,4,5-trimethoxyphenyl)methyl]-,[R-(R*,S*)]- (9CI)
• CAS No: 73510-54-0
• MF: C₂₂H₂₈O₇
• MW: 404.453527450562
• CID: 575539
• PubChem ID: 332807
• Update Time: 2025-04-19

1,4-Butanediol,2-(1,3-benzodioxol-5-ylmethyl)-3-[(3,4,5-trimethoxyphenyl)methyl]-,[R-(R*,S*)]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,4-Butanediol,2-(1,3-benzodioxol-5-ylmethyl)-3-[(3,4,5-trimethoxyphenyl)methyl]-,[R-(R*,S*)]- (9CI)
• NSC332043
• DTXSID60994274
• 2-[(2H-1,3-Benzodioxol-5-yl)methyl]-3-[(3,4,5-trimethoxyphenyl)methyl]butane-1,4-diol
• 73510-54-0
• NSC-332043

• Inchi： 1S/C22H28O7/c1-25-20-9-15(10-21(26-2)22(20)27-3)7-17(12-24)16(11-23)6-14-4-5-18-19(8-14)29-13-28-18/h4-5,8-10,16-17,23-24H,6-7,11-13H2,1-3H3/t16-,17+/m0/s1
• InChI Key： FDHFWHRGVDRJIK-DLBZAZTESA-N
• SMILES： OC[C@H](CC1=CC=C2C(=C1)OCO2)[C@@H](CO)CC1C=C(C(=C(C=1)OC)OC)OC

Computed Properties

• Exact Mass: 404.184
• Monoisotopic Mass: 404.184
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 10
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 86.6Ų

Experimental Properties

• Density: 1.233
• Boiling Point: 600°C at 760 mmHg
• Flash Point: 316.7°C
• Refractive Index: 1.572
• PSA: 86.61000
• LogP: 2.44330

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Dibenzylbutane lignans Dibenzylbutanediol lignans